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Compound of Interest

Compound Name: Trifluenfuronate

Cat. No.: B12750982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trifluenfuronate is a novel pesticide with demonstrated nematicidal, acaricidal, and

insecticidal properties.[1] Provisionally approved by the ISO (ISO 1750), it is recognized for its

activity against a range of agricultural pests.[2] This technical guide provides a comprehensive

review of the existing literature on Trifluenfuronate, focusing on its chemical properties,

proposed mechanism of action, biological activity with available quantitative data on related

compounds, and detailed experimental protocols relevant to its mode of action.

Chemical and Physical Properties
Trifluenfuronate is a synthetic fluoroalkenyl nematicide.[1] The technical substance is an

isomeric mixture.[1]
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Property Value Source

IUPAC Name

mixture of 60–80% trans-

isomers 3,4,4-trifluorobut-3-

enyl (2RS,3RS)-2-(2-

methoxyphenyl)-5-

oxotetrahydrofuran-3-

carboxylate and 40–20% of the

cis-isomers 3,4,4-trifluorobut-3-

enyl (2RS,3SR)-2-(2-

methoxyphenyl)-5-

oxotetrahydrofuran-3-

carboxylate

[2]

CAS Registry No. 2074661-82-6 [3]

Molecular Formula C₁₆H₁₅F₃O₅ [2][3]

Molecular Mass 344.28 g/mol

Synonyms sanfoshaxianzhi, Trifluorocide [1][2][3]

Proposed Mechanism of Action
While direct studies on the explicit mechanism of action of Trifluenfuronate are limited in the

reviewed literature, it is proposed to function as a β-oxidation inhibitor based on mitochondrial

fatty acid metabolism.[1] This mode of action is further supported by detailed studies on the

structurally related acaricide, flupentiofenox, which has been shown to inhibit the mitochondrial

β-oxidation pathway of fatty acids, leading to a decrease in ATP levels in target organisms.[4][5]

The proposed pathway involves the inhibition of fatty acid metabolism within the mitochondria,

disrupting the production of acetyl-CoA and subsequently hindering the generation of ATP

through the respiratory chain.
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Proposed mechanism of action for Trifluenfuronate.

Biological Activity
Trifluenfuronate is effective against a variety of plant-parasitic nematodes and mites.[1][2]

Pests Controlled:
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Nematodes:Meloidogyne incognita, Ditylenchus, Heterodera, Pratylenchus, and

Bursaphelenchus xylophilus.[2]

Mites: Red spider mite (Tetranychus cinnabarinus), two-spotted spider mites, Hawthorn

spider mite (Tetranychus viennensis), and citrus red mites.[1]

Insects: Tobacco whitefly and Diamondback moth.[1]

Quantitative Data (on Structurally Related Compounds):

Direct quantitative biological activity data for Trifluenfuronate was not available in the

reviewed literature. However, studies on structurally similar trifluorobutene amide and ester

derivatives provide insights into the potential efficacy.

Compound
Target
Organism

Assay Type LC₅₀ (mg/L) Source

Trifluorobutene

amide derivative

A8

Meloidogyne

incognita
In vitro 2.02 [6]

Trifluorobutene

amide derivative

A23

Meloidogyne

incognita
In vitro 0.76 [6]

Experimental Protocols
The following is a detailed methodology for a key experiment relevant to the proposed

mechanism of action of Trifluenfuronate, adapted from a study on the related compound,

flupentiofenox.[4]

Protocol: Mitochondrial Oxygen Consumption Assay

Objective: To determine the inhibitory effect of a test compound on mitochondrial respiration

using different substrates.

Materials:
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Mitochondrial fraction isolated from the target organism (e.g., spider mites or a model insect

like mealworms).

Respiration buffer (e.g., 65 mM potassium phosphate buffer, pH 7.5).

Substrates: Pyruvate, n-octanoic acid, palmitoyl-carnitine.

Test compound (Trifluenfuronate) dissolved in a suitable solvent (e.g., acetone).

Positive controls: Rotenone (Complex I inhibitor), Antimycin A (Complex III inhibitor), Sodium

mercaptoacetate (β-oxidation inhibitor).

Fluorescent oxygen probe.

Microplate reader with fluorescence detection.

Procedure:

Preparation of Mitochondrial Suspension: Isolate mitochondria from the target organism

using standard differential centrifugation methods at low temperatures (below 4°C).

Assay Setup: In a 96-well microplate, add the respiration buffer and the mitochondrial

suspension.

Compound Addition: Add the test compound (Trifluenfuronate) or positive controls at

various concentrations. The final solvent concentration should not exceed 1%.

Substrate Addition: Initiate the reaction by adding one of the substrates (pyruvate, n-octanoic

acid, or palmitoyl-carnitine).

Measurement: Immediately begin measuring the decrease in fluorescence over time using a

microplate reader. The rate of fluorescence decrease corresponds to the rate of oxygen

consumption.

Data Analysis: Calculate the rate of oxygen consumption (ΔRFU/min). Compare the rates in

the presence of the test compound to the solvent control to determine the percent inhibition.
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Workflow for Mitochondrial Oxygen Consumption Assay.

Synthesis
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A detailed, publicly available synthesis protocol for Trifluenfuronate is not available in the

reviewed literature. However, a high-level description suggests a multi-step proprietary

process.[1] This process involves the preparation of a key trifluoropropenyl building block,

which is then attached to a substituted dihydrofuranone scaffold.[1] The synthesis of this

scaffold starts from a phenolic material and involves ortho-formylation, cyclization with a beta-

ketoester, and finally esterification.[1] A patent for a "Nematocidal composition and application

thereof" has been assigned to Shandong United Pesticide Industry Co., Ltd. (CN106342882A),

which likely contains details of the synthesis, but the full text was not accessible for this review.

[2]

Conclusion
Trifluenfuronate is a promising new pesticide with a proposed novel mode of action targeting

mitochondrial β-oxidation. While specific quantitative data and detailed synthesis protocols are

not yet widely available in the public domain, research on structurally related compounds

provides valuable insights into its biological activity and mechanism. The experimental

protocols outlined in this guide offer a framework for further investigation into the precise

molecular interactions and efficacy of Trifluenfuronate. As a relatively new compound, further

research and publication of data are anticipated to fully elucidate its properties and potential

applications in agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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